Cas no 2256746-94-6 (6-(1H-pyrazol-1-yl-d3)pyridazin-4,5-d2-3-amine)

• Product Name: 6-(1H-pyrazol-1-yl-d3)pyridazin-4,5-d2-3-amine
• CAS No: 2256746-94-6
• MF: C₇H₇N₅
• MW: 166.194788217545
• CID: 6828573
• PubChem ID: 172405445
• Update Time: 2025-03-02

6-(1H-pyrazol-1-yl-d3)pyridazin-4,5-d2-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(1H-pyrazol-1-yl-d3)pyridazin-4,5-d2-3-amine
• 2256746-94-6
• CS-27812

• Inchi： 1S/C7H7N5/c8-6-2-3-7(11-10-6)12-5-1-4-9-12/h1-5H,(H2,8,10)/i1D,2D,3D,4D,5D
• InChI Key： ZMJSFDWCHFHUEO-RALIUCGRSA-N
• SMILES： N1(C([2H])=C([2H])C([2H])=N1)C1=C([2H])C([2H])=C(N)N=N1

Computed Properties

• Exact Mass: 166.10152897Da
• Monoisotopic Mass: 166.10152897Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.6Ų